[1-(methanesulfonylmethyl)cyclopropyl]methanol
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Description
“[1-(methanesulfonylmethyl)cyclopropyl]methanol” is a chemical compound with the IUPAC name “{1-[(methylsulfonyl)methyl]cyclopropyl}methanamine hydrochloride”. It has a molecular weight of 199.7 . It is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H13NO2S.ClH/c1-10(8,9)5-6(4-7)2-3-6;/h2-5,7H2,1H3;1H
. This code provides a standard way to encode the compound’s molecular structure.
Safety and Hazards
“[1-(methanesulfonylmethyl)cyclopropyl]methanol” is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [1-(methanesulfonylmethyl)cyclopropyl]methanol involves the reaction of cyclopropylmethyl magnesium bromide with methanesulfonyl chloride followed by reduction with lithium aluminum hydride.", "Starting Materials": [ "Cyclopropylmethyl magnesium bromide", "Methanesulfonyl chloride", "Lithium aluminum hydride" ], "Reaction": [ "Step 1: Cyclopropylmethyl magnesium bromide is prepared by reacting cyclopropylmethyl chloride with magnesium in diethyl ether.", "Step 2: Methanesulfonyl chloride is added dropwise to a solution of cyclopropylmethyl magnesium bromide in diethyl ether at low temperature.", "Step 3: The reaction mixture is stirred at room temperature for several hours and then quenched with water.", "Step 4: The organic layer is separated and dried over magnesium sulfate.", "Step 5: The solvent is removed under reduced pressure to obtain the crude product.", "Step 6: The crude product is dissolved in tetrahydrofuran and added dropwise to a solution of lithium aluminum hydride in tetrahydrofuran at low temperature.", "Step 7: The reaction mixture is stirred at room temperature for several hours and then quenched with water.", "Step 8: The organic layer is separated and dried over magnesium sulfate.", "Step 9: The solvent is removed under reduced pressure to obtain the final product, [1-(methanesulfonylmethyl)cyclopropyl]methanol." ] } | |
CAS RN |
1708289-15-9 |
Molecular Formula |
C6H12O3S |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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